Cas no 877649-90-6 (methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate)

• Product Name: methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate
• CAS No: 877649-90-6
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 6302893
• PubChem ID: 20878743
• Update Time: 2025-06-30

methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate
• methyl 4-(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamido)benzoate
• F2529-0058
• methyl 4-[(7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbonyl)amino]benzoate
• AKOS001863719
• methyl 4-{7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-amido}benzoate
• 877649-90-6

• Inchi： 1S/C18H15N3O4/c1-11-3-8-15-19-9-14(17(23)21(15)10-11)16(22)20-13-6-4-12(5-7-13)18(24)25-2/h3-10H,1-2H3,(H,20,22)
• InChI Key： HBYXATHDYPVALH-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC(C(=O)OC)=CC=2)=O)=CN=C2C=CC(C)=CN21

Computed Properties

• Exact Mass: 337.10625597g/mol
• Monoisotopic Mass: 337.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.1Ų

Additional information on methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate

Introduction to Methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate (CAS No. 877649-90-6)

Methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate, with the chemical identifier CAS No. 877649-90-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including an amide and a benzoate moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structure of Methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate features a central pyrido[1,2-a]pyrimidine core, which is a well-known pharmacophore in medicinal chemistry. This core structure is further substituted with a methyl group at the 7-position and an amido group at the 3-position, enhancing its potential for interactions with biological targets. The benzoate group at the 4-position provides additional binding capabilities and modularity for structural diversification.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrido[1,2-a]pyrimidine scaffolds. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The amido functionality in Methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate is particularly noteworthy, as it can serve as a point of attachment for further derivatization to enhance solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyrido[1,2-a]pyrimidine core with the benzoate group creates a framework that can be modified to explore different biological pathways. For instance, studies have indicated that such structures can interact with proteins involved in cell signaling and apoptosis, making them attractive candidates for treating diseases like cancer and inflammatory disorders.

The benzoate moiety in Methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate also contributes to its stability and ease of handling in synthetic chemistry. This stability is crucial for both laboratory-scale investigations and potential industrial-scale production. Additionally, the presence of multiple reactive sites allows for the introduction of various substituents that can fine-tune the pharmacological properties of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of molecules like Methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate with biological targets. These computational studies have been instrumental in guiding synthetic efforts and optimizing lead structures for better efficacy. By leveraging machine learning algorithms and molecular docking techniques, scientists can rapidly screen large libraries of compounds to identify those with the highest potential for therapeutic activity.

The amido group in this compound is particularly interesting from a chemical biology perspective. Amides are known to form stable hydrogen bonds with various biological targets, including enzymes and receptors. This property makes Methyl 4-{7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-amido}benzoate a promising candidate for developing drugs that require precise interactions with biological macromolecules.

In conclusion, Methyl 4-{7-methyl-4 oxo -4 H -pyrido1 ,2 -apyrimidine -3 -amido }benzoate (CAS No. 877649 -90 -6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.